The high entropy alloy coating is considered as one of the most promising methods to improve the high-temperature oxidation resistance of titanium aluminum alloys due to its fine mechanical property and thermal stability. However, the high entropy alloy coating prepared so far has poor coating quality, and low coating forming efficiency and there are certain requirements for the substrate alloys. To this end, a NiCoCrAl high entropy alloy coating was developed using the double glow plasma alloying technique on the TiAl alloy. The morphology, phase structure, and high temperature oxidation resistance of the coating were comprehensively studied. The results indicate that a uniform and dense coating with a single solid solution of face-centered cube phase formed on the alloy surface. Furthermore, isothermal oxidation test was performed, and the oxidation failure process of the TiAl substrate and the NiCoCrAl-coated sample with different oxidation times was analyzed. It is found that the coating efficiently prevented the TiAl alloy from degeneration for up to 100 h at 900 °C.Graphical Abstract

TC18 titanium alloy, with low density, high strength and corrosion resistance, is a significant material for the main load-bearing components of aircraft landing gear and other aviation structures. However, its corrosion resistance and wear resistance are insufficient when it is serviced in the extreme corrosion environments such as sea salt spray and hygrothermal, which greatly affects its wide application. It is significant to design and develop high-quality anti-corrosion and wear resistant coatings for TC18 titanium alloy. High Velocity Oxygen Fuel (HVOF) spraying WC–12Co is an ideal strengthening method to replace surface chromium plating. Quantitatively evaluating the influence of spraying process parameters on the coating quality is the key to prepare high-quality coatings. In this study, a numerical model of HVOF spraying WC–12Co was established with JP5000 spray gun. The spray combustion reaction model and discrete phase model were solved to reveal the evolution characteristics of combustion flame flow and particle flight behavior in the spraying process. Based on the response surface method, the optimum spraying process parameters were determined, and the WC–12Co coatings were prepared. On this basis, the coating was tested by the SEM, XRD, hardness, friction and wear, salt spray corrosion and seawater corrosion. The corrosion resistance and wear resistance of the WC–12Co coating were comprehensively evaluated. The experiment shows that the WC–12Co coating prepared by HVOF spraying has great performance, which can effectively improve the protective performance of TC18 substrate.Graphical Abstract

The purpose of this work is to investigate the effect of Er on mechanical properties and corrosion behavior of 6061 alloys. The tensile strength and corrosion resistance of the 6061 alloys first enhanced and then declined synergistically with the increase of Er content. Microstructure analysis revealed that the morphology, composition, and potential of secondary phases changed significantly as Er content changed. When the Er content is 0.6 wt%, the needle-like β-AlFeSi phases transformed into the granular AlFeSiEr phases, which led to an increase in the tensile strength of the 6061 alloys. At the same time, compared with the acicular β-AlFeSi phases, the granular AlFeSiEr phases own a lower potential difference with α-Al, which weakened the corrosion of the micro-galvanic couples. However, as the Er content is higher than 0.6 wt%, the granular AlFeSiEr phases changed to block-shaped, which can adversely affect the tensile strength and corrosion resistance of the 6061 alloys. EIS results show that, compared with the acicular β-AlFeSi phases, the 6061 alloys with granular AlFeSiEr phases form more uniform oxide films and exhibit better corrosion resistance. This study indicates that through appropriate Er addition, the synergistic enhancement of tensile strength and corrosion resistance of the 6061 alloys can be obtained, which is of great significance for the strengthening and long-term service of aluminum alloys.Graphical abstract

As a special review article, several significant and applied results in 3D printing and additive manufacturing (AM) science and technology are reviewed and studied. Which, the reviewed research works were published in 2020. Then, we would have another review article for 2021 and 2022. The main purpose is to collect new and applied research results as a useful package for researchers. Nowadays, AM is an extremely discussed topic and subject in scientific and industrial societies, as well as a new vision of the unknown modern world. Also, the future of AM materials is toward fundamental changes. Which, AM would be an ongoing new industrial revolution in the digital world. With parallel methods and similar technologies, considerable developments have been made in 4D in recent years. AM as a tool is related to the 4th industrial revolution. So, AM and 3D printing are moving towards the fifth industrial revolution. In addition, a study on AM is vital for generating the next developments, which are beneficial for human beings and life. Thus, this article presents the brief, updated, and applied methods and results published in 2020.Graphical Abstract

The effects of joining methods on the microstructure and corresponding stress corrosion cracking (SCC) behavior of copper tubes used in heat exchangers are evaluated by microstructure characterization and the slow strain rate testing (SSRT). The results show that the brazed joint (BJ) had worse SCC behavior and poorer fracture toughness than the mechanical joint (MJ). The fracture surfaces of the BJ and MJ samples after SSRT demonstrated the different fracture behaviors of the samples, especially intergranular brittle fracture in the BJ. Copper oxide layer on BJ is found to be extremely detrimental to the SCC behavior. Furthermore, a numerical model is established to predict and analyze the onset of the SCC along the surface of BJ.Graphical Abstract

The grain refinement and second phases evolution of Mg-13Gd-4Y-2Zn-0.4Zr sheet during the rotary forward extrusion (RFE) process were investigated. The microstructures were observed by using optical microscopy, scanning electron microscopy, electron backscatter diffraction, X-ray diffractometer, and transmission electron microscope. The result shows, the modified cellular automata model fully considers the influence of long-period stacking ordered phase on the dislocation density, which can predict the grain size evolution of Mg-Gd-Y-Zn-Zr alloy during the RFE process, and the relative error can be controlled within 10%. With the increase of RFE revolutions, the average grain size firstly decreases quickly (RFE1–RFE25), and then increased gradually (RFE25–RFE100). The decreased grain size is related to the enhanced dynamic recrystallization process as the c-axis of most grains is rotated continuously to a transverse direction and more random texture types are formed. The increase in grain size is linked with the solid solution of the second phase, and the limitation on grain growth due to the pinning effect of the second phase almost disappears. In the early stage (RFE1–RFE25), the contribution percentage of grain refinement and solid solution strengthening to microhardness improvement is 180.6% and 61.7%, respectively. In the subsequent stage (RFE25–RFE100), the dislocation density strengthening and solid solution strengthening accounts for 60% and 440% of the increase in microhardness, respectively.Graphical Abstract

The influence of the semi-die angle (α = 45°, 30° and 22.5°employed in the present experiments) of the cyclic expansion extrusion (CEE) process on grain refinement in Al-alloy AA 6063 processed at 100°C at a pressing velocity of 0.5 mm.s− 1 and subjected to different number of passes is examined. The strain imparted on the specimen strongly depends on the die geometry. Grain refinement as well as increase in the ultimate tensile strength and micro-hardness after 10 CEE passes is the highest when the semi-die angle (α) is 22.5°. TEM images reveal the formation of fine grains after 10 CEE passes. Dislocation generation and cell formation directly depend on the strain imparted and the interactions between the dislocations and the Mg2Si precipitates. The tensile strength and hardness of the CEE processed specimens were compared as a function of the semi-die angle (α) and the results were compared with those of the unprocessed alloy also.Graphical Abstract

The tensile properties and microstructure of extruded and cold rolled 2A55 Al–Li alloys with different Cu content were studied. After solution treatment, the strength of extruded sheets is slightly higher than that of cold rolled sheets due to strong deformation texture and high density of substructure. However, the strength change order is different with the increase of Cu content with T6-24 h. The extruded sample with higher Cu content have higher strength due to many dense T1 precipitates. The δ′/θ′/δ′ composite precipitates and θ′ precipitates suppress the formation of T1 precipitates, which cause cold rolled sample with higher Cu content shows lower strength. Additionally, many fine T1 precipitates nucleate at the sub-grain boundaries formed in the extrusion process, which have a significant effect on the mechanical property.Graphical Abstract

Prominent interface sliding was noted in a fully lamellar Ti–43.5Al–8Nb–0.2W–0.2B alloy deformed in (α + γ) phase region with low strain rate, which is evidenced by the drastic α/γ lamellar offsets at the kink boundaries. Due to the effective accommodation of interface sliding, there were only a few substructures produced at the kink bands in spite of the high strain localization. By using the transmission electron microscopy, the interface sliding was demonstrated to be caused by the glide of pre-existing interfacial dislocations. Based on the metallurgical observations and kinetics analysis, two mesoscopic models for interface sliding were established corresponding to two alternative rate-controlling steps, i.e., intra-lamellar dislocation climb-controlled or interfacial dislocation glide-controlled. Both of them predicted a Newtonian viscous shear behavior but the latter was manifested to be more plausible to account for the interface sliding kinetics. In addition, the reliability of the model was discussed in detail, as well as the role of interface sliding during hot deformation. The developed mesoscopic model can be readily implemented into the crystal plasticity finite element method for a better understanding of the synergistic effects of the individual processes on the high temperature plastic flow of lamellar colonies in TiAl alloys.Graphical Abstract

The equiatomic high entropy alloy (HEA) NiCoCrFePd crystalizes as a single face-centered cubic (FCC) phase with strong local lattice distortion due to large atomic size mismatch between Pd element and other constitute elements. To better understand this quinary alloy, a family of single FCC phase equiatomic alloys made from the constituent elements of the NiCoCrFePd HEA, including the binary NiPd alloy, medium entropy alloys (MEAs) of NiCoPd, NiCrPd, and NiFePd, and the quinary NiCoCrFePd HEA with fully-recrystallized microstructure was experimentally investigated to understand the chemical effects on grain growth kinetics and solid solution hardening. With the principal elements increasing from two to five, the grain growth was increasingly inhibited in the annealing temperature range of 800–900 °C, while at 1000 °C and above, the NiCrPd MEA showed the slowest grain growth, which may attribute to the higher melting temperature of Cr and negative mixing enthalpy between Cr and other constituent elements, increasing the activation energy of grain growth. Moreover, the hardness depending on the grain size complied with the Hall-Petch relationship, in which NiCoPd exhibited the lowest hardness, while NiPd had a comparable hardness with NiCrPd and NiFePd. The above results suggested that the number of alloying elements was not the sole factor determining the sluggish diffusion and hardness. Instead, the type of constituent elements in the Pd-containing multicomponent alloys played more critical role. Furthermore, it was concluded that the strength of MEAs and HEA should depend on the combination of atomic size and modulus mismatch and electronegativity difference.Graphical Abstract